Cas no 64031-11-4 (Ethanone, 1-(4-methyl-3-nitro-1H-pyrrol-2-yl)-)

• Product Name: Ethanone, 1-(4-methyl-3-nitro-1H-pyrrol-2-yl)-
• CAS No: 64031-11-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 1673451
• PubChem ID: 12350026
• Update Time: 2025-04-21

Ethanone, 1-(4-methyl-3-nitro-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methyl-3-nitro-1H-pyrrol-2-yl)-
• 1-(4-methyl-3-nitro-1H-pyrrol-2-yl)ethanone
• DTXSID70493182
• 1-(4-Methyl-3-nitro-1H-pyrrol-2-yl)ethan-1-one
• 2-acetyl-3-nitro-4-methylpyrrole
• 64031-11-4

• Inchi： 1S/C7H8N2O3/c1-4-3-8-6(5(2)10)7(4)9(11)12/h3,8H,1-2H3
• InChI Key： UTDCVHBAGCNCMU-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C(C)=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05354
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 76